3-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H17F2N3O4S/c1-28-18-8-6-15(12-16(18)21)29(26,27)22-10-11-24-19(25)9-7-17(23-24)13-2-4-14(20)5-3-13/h2-9,12,22H,10-11H2,1H3
• InChI Key: XADYTPNEEMERQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)F
• Molecular Formula: C19H17F2N3O4S
• Molecular Weight: 421.4 g/mol

Description

3-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H17F2N3O4S and its molecular weight is 421.42. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Selective Cyclooxygenase-2 Inhibitors

Sulfonamide derivatives, including compounds with modifications similar to the chemical structure , have been evaluated for their abilities to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. Research has shown that the introduction of fluorine atoms can preserve COX-2 potency and increase COX-1/COX-2 selectivity, highlighting potential applications in treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Cytotoxicity and Enzyme Inhibition

Studies on new sulfonamide derivatives have also explored their cytotoxic activities and potential as carbonic anhydrase inhibitors. Certain derivatives demonstrated interesting cytotoxic activities which may be crucial for further anti-tumor activity studies, while also showing strong inhibition of human cytosolic isoforms of carbonic anhydrase (Gul et al., 2016).

Fluorophore Applications

Research into sulfonamides has extended into the field of fluorescence, where derivatives have been used to monitor the progress of chemical reactions, such as aldol reactions, through an increase in fluorescence. This application underscores the potential utility of sulfonamide derivatives in analytical chemistry and chemical research (Guo & Tanaka, 2009).

Anticancer Activity

Furthermore, the synthesis and evaluation of aminothiazole-paeonol derivatives, structurally related to sulfonamides, have shown high anticancer potential against various cancer cell lines, suggesting that similar compounds could be developed as anticancer agents for treating gastrointestinal adenocarcinoma (Tsai et al., 2016).